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Compound of Interest

Compound Name:
3-(Chlorosulfonyl)naphthalene-1-

carboxylic acid

CAS No.: 1258652-21-9

Cat. No.: B1452942

Get Quote

Chemical Identity & Core Data[1][2][3][4]
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Property Detail

Chemical Name 3-(Chlorosulfonyl)naphthalene-1-carboxylic acid

Common Synonyms
3-Chlorosulfonyl-1-naphthoic acid; 1-Carboxy-

naphthalene-3-sulfonyl chloride

CAS Number

Not Listed (Transient Intermediate).Refer to

precursors: 32018-86-3 (Amino) or 4507-84-0

(Nitro).

PubChem CID

Molecular Formula C₁₁H₇ClO₄S

Molecular Weight 270.69 g/mol

InChIKey JRFYPKSICGXQGM-UHFFFAOYSA-N

Structural Motif
1,3-Disubstituted Naphthalene (Meta-like

relationship)

Synthesis Strategy: The "Regioselectivity Trap"
Critical Insight: You cannot synthesize this compound via direct chlorosulfonation of 1-

naphthoic acid.

Direct Sulfonation Failure: Reacting 1-naphthoic acid with chlorosulfonic acid (

) directs substitution primarily to the 5- and 8-positions (the other ring) due to the
deactivating nature of the carboxyl group at position 1.

The Solution: To achieve the 1,3-pattern, you must use an indirect route via nitration,

reduction, and a Meerwein chlorosulfonation (Sandmeyer-type reaction).

Validated Synthetic Pathway
The following workflow ensures the correct regiochemistry:

Nitration: 1-Naphthoic acid
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3-Nitro-1-naphthoic acid (Separation required from 5/8 isomers).

Reduction: 3-Nitro-1-naphthoic acid

3-Amino-1-naphthoic acid.[1]

Meerwein Sulfonation: 3-Amino-1-naphthoic acid

Diazonium salt

Target Product.

1-Naphthoic Acid
(CAS 86-55-5)

3-Nitro-1-naphthoic Acid
(CAS 4507-84-0)

HNO3, H2SO4
(Nitration) 3-Amino-1-naphthoic Acid

(CAS 32018-86-3)

H2, Pd/C
(Reduction) [Diazonium Intermediate]

NaNO2, HCl
(Diazotization)

3-(Chlorosulfonyl)
naphthalene-1-carboxylic acid

(CID 50990500)

SO2, CuCl2, AcOH
(Meerwein)

Click to download full resolution via product page

Figure 1: The obligatory indirect synthesis route to access the 1,3-substitution pattern, avoiding

the thermodynamic 5/8-isomers.

Detailed Experimental Protocols
Step 1: Preparation of 3-Amino-1-naphthoic Acid
Precursor Synthesis

Nitration: Treat 1-naphthoic acid with fuming nitric acid in sulfuric acid at 0°C.

Purification Note: The product mixture will contain 3-, 5-, and 8-nitro isomers. Fractional

crystallization from ethanol or acetic acid is mandatory to isolate the 3-nitro isomer (mp

~166-168°C).

Reduction: Dissolve 3-nitro-1-naphthoic acid in ethanol. Add 10% Pd/C catalyst and

hydrogenate at 30-50 psi until H₂ uptake ceases. Filter catalyst and concentrate to yield 3-

amino-1-naphthoic acid (CAS 32018-86-3).

Step 2: Meerwein Chlorosulfonation (The Critical Step)
Conversion of Amino to Chlorosulfonyl Group
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Reagents:

3-Amino-1-naphthoic acid (1.0 eq)[2]

Sodium nitrite (

)

Thionyl chloride (

) or Sulfur dioxide (

) gas

Cuprous chloride (

) catalyst

Glacial acetic acid / Conc. HCl

Protocol:

Diazotization: Suspend 3-amino-1-naphthoic acid in conc. HCl/acetic acid (1:1) at -5°C.

Dropwise add aqueous

(1.1 eq) while maintaining temp < 0°C. Stir for 30 min to form the diazonium salt.

Sulfur Dioxide Saturation: In a separate vessel, saturate glacial acetic acid with

gas (or use a commercially available

surrogate like DABSO, though gas is standard for scale). Add

(0.2 eq).

Coupling: Slowly pour the cold diazonium solution into the stirred

mixture. The reaction will foam (nitrogen evolution).

Workup: Once gas evolution ceases (approx. 1-2 hours), pour the mixture into crushed ice.

The 3-(chlorosulfonyl)naphthalene-1-carboxylic acid will precipitate as a solid.
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Isolation: Filter immediately. Wash with cold water.

Stability Warning: Do not recrystallize from alcohols (forms esters) or water (hydrolyzes to

sulfonic acid). Dry under vacuum over

. Use immediately for the next step.

Applications & Reactivity
Drug Development Scaffolds
The 1,3-naphthalene linkage provides a rigid, angled geometry distinct from the linear 1,4- or

"U-shaped" 1,8-isomers.

Sulfonamide Formation: Reacts readily with primary/secondary amines to form

sulfonamides. Used in designing inhibitors where the spatial orientation of the acid and

sulfonamide groups is critical for binding pockets.

Esterification: The carboxylic acid can be selectively esterified (using

) before sulfonamide formation if protection is needed, though the sulfonyl chloride is more
reactive.

Fluorescent Probes
Derivatives of 1-naphthoic acid are often used in designing "push-pull" fluorophores. The

electron-withdrawing sulfonyl group at position 3, combined with an electron-donating group (if

introduced), can tune the fluorescence emission wavelength.

Safety & Handling Profile
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Hazard Class Description

Corrosive

Causes severe skin burns and eye damage

(Category 1B). Reacts with skin moisture to

form HCl and sulfonic acid.

Moisture Sensitive

High. Hydrolyzes rapidly in moist air. Store

under inert atmosphere (Argon/Nitrogen) at

-20°C.

Pressure Hazard

The synthesis involves diazonium salts

(explosion risk if dried) and gas evolution (

,

). Use a blast shield.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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